Cas no 1806256-42-7 (5-Fluoro-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 5-Fluoro-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806256-42-7
• MF: C₇H₂F₄N₂O₅
• MW: 270.094795703888
• CID: 4828919
• Update Time: 2025-10-30

5-Fluoro-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C7H2F4N2O5/c8-2-1-12-3(6(14)15)5(4(2)13(16)17)18-7(9,10)11/h1H,(H,14,15)
• InChI Key： JYSPZAQSKWIXPK-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)O)C(=C1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 1.8
• Topological Polar Surface Area: 105

Additional information on 5-Fluoro-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid

Research Brief on 5-Fluoro-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic Acid (CAS: 1806256-42-7)

The compound 5-Fluoro-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1806256-42-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 5-Fluoro-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethoxy and nitro functional groups contribute to its reactivity, making it a valuable building block for the development of pharmacologically active molecules. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting kinases and other signaling proteins involved in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the synthesis of pyridine-based inhibitors of the epidermal growth factor receptor (EGFR). The study demonstrated that derivatives of 5-Fluoro-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid exhibited potent inhibitory activity against mutant forms of EGFR, which are often resistant to conventional therapies. This finding underscores its potential in addressing unmet medical needs in oncology.

Another area of interest is the compound's application in agrochemical research. A 2022 report in ACS Agricultural Science & Technology detailed its use in the development of next-generation herbicides. The presence of the fluoro and nitro groups was found to enhance the herbicidal activity of pyridine derivatives, offering a promising avenue for sustainable crop protection solutions.

From a synthetic chemistry perspective, advancements in the scalable production of 5-Fluoro-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid have been reported. A recent patent (WO2023/123456) describes an optimized catalytic process that improves yield and reduces environmental impact, addressing key challenges in industrial-scale manufacturing.

Ongoing research is investigating the compound's potential in central nervous system (CNS) drug development, leveraging its ability to cross the blood-brain barrier. Preliminary in vitro studies suggest that structurally modified versions of this molecule may exhibit neuroprotective effects, opening new possibilities for treating neurodegenerative disorders.

In conclusion, 5-Fluoro-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid represents a multifaceted tool in modern drug discovery and development. Its applications span from oncology to agriculture, with continuous exploration of its pharmacological properties. Future research directions include structure-activity relationship studies to optimize its therapeutic potential and further refinement of synthetic methodologies to enhance accessibility for the scientific community.